Cas no 69673-83-2 (1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-)

1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl- structure
69673-83-2 structure
Product name:1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-
CAS No:69673-83-2
MF:C12H16O2
MW:192.254243850708
MDL:MFCD21607784
CID:524760
PubChem ID:44146074

1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-
    • 1-(3,4-dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
    • 2-hydroxy-2,3',4'-trimethylpropiophenone
    • 1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-propan-1-one
    • 69673-83-2
    • SCHEMBL7640361
    • E79679
    • DTXSID30219966
    • NS00036916
    • EINECS 274-072-9
    • MDL: MFCD21607784
    • Inchi: InChI=1S/C12H16O2/c1-8-5-6-10(7-9(8)2)11(13)12(3,4)14/h5-7,14H,1-4H3
    • InChI Key: CWMPTHCXPDLJNJ-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1)C(=O)C(C)(C)O)C

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.044
  • Boiling Point: 313.5°Cat760mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.528
  • PSA: 37.3

1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642456-5g
1-(3,4-Dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 98%
5g
¥30223.00 2024-05-03
eNovation Chemicals LLC
Y1055781-5g
1-(3,4-dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 95%
5g
$3000 2025-03-01
eNovation Chemicals LLC
Y1055781-1g
1-(3,4-dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 95%
1g
$900 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642456-1g
1-(3,4-Dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 98%
1g
¥9794.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642456-250mg
1-(3,4-Dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 98%
250mg
¥4905.00 2024-05-03
eNovation Chemicals LLC
Y1055781-5g
1-(3,4-dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
69673-83-2 95%
5g
$3000 2025-02-25

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